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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of 5,5'-
Dibromo-BAPTA, a crucial calcium (Ca²⁺) chelator in biological research. This document

outlines detailed protocols for creating Ca²⁺ buffers with defined free Ca²⁺ concentrations and

for controlling intracellular Ca²⁺ levels to study its diverse roles in cellular signaling.

Introduction to 5,5'-Dibromo-BAPTA
5,5'-Dibromo-BAPTA is a derivative of the Ca²⁺ chelator BAPTA (1,2-bis(o-

aminophenoxy)ethane-N,N,N',N'-tetraacetic acid). It is extensively used to create calcium

buffers with specific free Ca²⁺ concentrations and to manipulate intracellular Ca²⁺ levels.[1][2]

[3] Its intermediate affinity for Ca²⁺ makes it a valuable tool for studying a wide range of

physiological processes, including signal transduction, neurotransmission, and muscle

contraction.[4] Like other BAPTA derivatives, it offers the advantage of being relatively

insensitive to pH changes around physiological ranges and exhibits faster Ca²⁺ binding and

release kinetics compared to EGTA.[4]

5,5'-Dibromo-BAPTA is available in two primary forms:

Membrane-impermeant salt form (e.g., tetrapotassium salt): This form is used for preparing

extracellular Ca²⁺ buffers and can be introduced into cells via microinjection.
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Membrane-permeant acetoxymethyl (AM) ester form: This lipophilic version can be loaded

into cells by incubation, where intracellular esterases cleave the AM groups, trapping the

active chelator in the cytoplasm.

Quantitative Data Summary
The following tables summarize the key quantitative properties of 5,5'-Dibromo-BAPTA.

Table 1: Physicochemical Properties of 5,5'-Dibromo-BAPTA

Property Value Reference

Molecular Formula (Free Acid) C₂₂H₂₂Br₂N₂O₁₀

Molecular Weight (Free Acid) 634.23 g/mol

Molecular Formula

(Tetrapotassium Salt)
C₂₂H₁₈Br₂K₄N₂O₁₀

Molecular Weight

(Tetrapotassium Salt)
786.59 g/mol

CAS Number (Free Acid) 111248-72-7

CAS Number (Tetrapotassium

Salt)
73630-11-2

Table 2: Calcium Binding Properties of 5,5'-Dibromo-BAPTA

Property Value Conditions Reference

Dissociation Constant

(Kd) for Ca²⁺
~3.6 µM

In the absence of

Mg²⁺

Note: The Kd value can be influenced by experimental conditions such as pH, temperature,

and ionic strength. It is advisable to determine the Kd under your specific experimental

conditions for precise calculations.
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Preparation of 5,5'-Dibromo-BAPTA Stock Solutions
3.1.1. Stock Solution for Salt Form (e.g., Tetrapotassium Salt)

The salt form of 5,5'-Dibromo-BAPTA is soluble in water.

Materials:

5,5'-Dibromo-BAPTA tetrapotassium salt

High-purity, Ca²⁺-free water (e.g., double-distilled, deionized water)

Procedure:

Weigh the desired amount of 5,5'-Dibromo-BAPTA tetrapotassium salt.

Dissolve it in Ca²⁺-free water to the desired stock concentration (e.g., 10 mM).

Store the stock solution in aliquots at -20°C.

3.1.2. Stock Solution for AM Ester Form

The AM ester form is hydrophobic and requires an organic solvent for dissolution.

Materials:

5,5'-Dibromo-BAPTA, AM ester

Anhydrous dimethyl sulfoxide (DMSO)

Procedure:

Allow the vial of 5,5'-Dibromo-BAPTA, AM ester and the anhydrous DMSO to equilibrate

to room temperature before opening to prevent moisture condensation.

Dissolve the 5,5'-Dibromo-BAPTA, AM ester in anhydrous DMSO to prepare a stock

solution of 1-10 mM.
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Store the stock solution in small, tightly sealed aliquots at -20°C, protected from light and

moisture.

Protocol for Preparing Calcium Buffers with Defined
Free Ca²⁺ Concentrations
This protocol describes how to prepare a set of solutions with known free Ca²⁺ concentrations

using the salt form of 5,5'-Dibromo-BAPTA. These are essential for calibrating fluorescent

Ca²⁺ indicators. The calculation of the required amount of CaCl₂ to achieve a specific free Ca²⁺

concentration is based on the dissociation constant (Kd) of the chelator.

Equation for Calculating Free Calcium:

[Ca²⁺]free = Kd * [Ca-BAPTA] / [BAPTA]

Specialized software, such as MAXC, can be used for more complex calculations involving

multiple ions and chelators.

Materials:

5,5'-Dibromo-BAPTA tetrapotassium salt stock solution (e.g., 10 mM)

CaCl₂ stock solution (e.g., 100 mM, accurately prepared)

Ca²⁺-free buffer (e.g., 100 mM KCl, 10 mM MOPS, pH 7.2)

pH meter

Procedure:

Prepare a "Zero Calcium" Solution: In a volumetric flask, add the desired final concentration

of 5,5'-Dibromo-BAPTA (e.g., 1 mM) to the Ca²⁺-free buffer. This solution represents the

baseline with minimal free Ca²⁺.

Prepare a "Saturating Calcium" Solution: In a separate volumetric flask, add the same final

concentration of 5,5'-Dibromo-BAPTA (e.g., 1 mM) and a concentration of CaCl₂ that is in
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excess of the BAPTA concentration (e.g., 2 mM) to the Ca²⁺-free buffer. This ensures that

virtually all the BAPTA is bound to Ca²⁺.

Prepare Intermediate Calcium Standards: To create a series of standards with varying free

Ca²⁺ concentrations, mix the "Zero Calcium" and "Saturating Calcium" solutions in different

ratios. The following table provides an example for creating a range of free Ca²⁺

concentrations.

Table 3: Example Mixing Ratios for Calcium Calibration Standards

% "Zero Calcium" Solution
% "Saturating Calcium"
Solution

Approximate Free [Ca²⁺]
(µM)

100 0 ~0

90 10 (Calculated based on Kd)

75 25 (Calculated based on Kd)

50 50 (Calculated based on Kd)

25 75 (Calculated based on Kd)

10 90 (Calculated based on Kd)

0 100 (High, near saturating)

pH Adjustment: After preparing each solution, verify and, if necessary, adjust the pH to the

desired value, as the Ca²⁺ affinity of BAPTA derivatives can be pH-sensitive.

Protocol for Loading Cells with 5,5'-Dibromo-BAPTA, AM
Ester
This protocol outlines the general procedure for loading the membrane-permeant AM ester

form of 5,5'-Dibromo-BAPTA into live cells to buffer intracellular Ca²⁺.

Materials:

5,5'-Dibromo-BAPTA, AM ester stock solution (1-10 mM in anhydrous DMSO)
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Pluronic® F-127 (10-20% w/v in DMSO)

Physiological buffer appropriate for your cells (e.g., Hanks' Balanced Salt Solution, HBSS)

Cultured cells on coverslips or in a culture dish

Procedure:

Prepare Loading Solution:

Dilute the 5,5'-Dibromo-BAPTA, AM ester stock solution into the physiological buffer to

the final desired working concentration (typically 10-100 µM).

To aid in the dispersion of the hydrophobic AM ester in the aqueous buffer, pre-mix the

stock solution with an equal volume of Pluronic® F-127 solution before diluting into the

final buffer. The final concentration of Pluronic® F-127 should be around 0.02-0.04%.

Cell Loading:

Remove the culture medium from the cells.

Wash the cells once with the physiological buffer.

Add the loading solution to the cells.

Incubate the cells for 30-60 minutes at room temperature or 37°C. The optimal time and

temperature should be determined empirically for your specific cell type. Incubation at

37°C may lead to compartmentalization of the dye in organelles.

Wash and De-esterification:

Remove the loading solution.

Wash the cells two to three times with fresh physiological buffer to remove extracellular

dye.

Incubate the cells for an additional 30 minutes in fresh buffer to allow for complete de-

esterification of the AM ester by intracellular esterases.
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Experimentation: The cells are now loaded with 5,5'-Dibromo-BAPTA and are ready for

experiments investigating the role of buffered intracellular Ca²⁺.

Visualization of Concepts and Workflows
Intracellular Calcium Signaling Pathway
The following diagram illustrates a simplified intracellular Ca²⁺ signaling pathway that can be

investigated using 5,5'-Dibromo-BAPTA.
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Caption: Simplified intracellular calcium signaling pathway.
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Experimental Workflow for Calculating 5,5'-Dibromo-
BAPTA Concentration
The following diagram outlines the workflow for determining the appropriate concentration of

5,5'-Dibromo-BAPTA for an experiment.
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Caption: Workflow for calculating 5,5'-Dibromo-BAPTA concentration.
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Safety and Handling
Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, when handling 5,5'-Dibromo-BAPTA and its solutions.

Handle DMSO with care as it can facilitate the absorption of other chemicals through the

skin.

Consult the Safety Data Sheet (SDS) for detailed safety information before use.

By following these detailed application notes and protocols, researchers can effectively utilize

5,5'-Dibromo-BAPTA to precisely control and study the multifaceted roles of calcium in

biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Preparation of solutions with free calcium concentration in the nanomolar range using 1,2-
bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

2. biotium.com [biotium.com]

3. Biotium 5, 5'-Dibromo BAPTA, tetrapotassium salt, Quantity: Each of 1 | Fisher Scientific
[fishersci.com]

4. interchim.fr [interchim.fr]

To cite this document: BenchChem. [Application Notes and Protocols for 5,5'-Dibromo-
BAPTA in Experimental Settings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147785#how-to-calculate-5-5-dibromo-bapta-
concentration-for-experiments]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1147785?utm_src=pdf-body
https://www.benchchem.com/product/b1147785?utm_src=pdf-body
https://www.benchchem.com/product/b1147785?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/1904204/
https://pubmed.ncbi.nlm.nih.gov/1904204/
https://biotium.com/product/55-dibromo-baptatetrapotassium-salt/
https://www.fishersci.com/shop/products/bapta-tk-salt-100mg/501964683
https://www.fishersci.com/shop/products/bapta-tk-salt-100mg/501964683
https://www.interchim.fr/ft/4/486103.pdf
https://www.benchchem.com/product/b1147785#how-to-calculate-5-5-dibromo-bapta-concentration-for-experiments
https://www.benchchem.com/product/b1147785#how-to-calculate-5-5-dibromo-bapta-concentration-for-experiments
https://www.benchchem.com/product/b1147785#how-to-calculate-5-5-dibromo-bapta-concentration-for-experiments
https://www.benchchem.com/product/b1147785#how-to-calculate-5-5-dibromo-bapta-concentration-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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